Cas no 1341166-71-9 (2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol)

• Product Name: 2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol
• CAS No: 1341166-71-9
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• CID: 5149414
• PubChem ID: 62538112
• Update Time: 2025-05-23

2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-chloro-4-fluorophenyl)methyl]amino}ethan-1-ol
• Ethanol, 2-[[(3-chloro-4-fluorophenyl)methyl]amino]-
• 2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol

• Inchi： 1S/C9H11ClFNO/c10-8-5-7(1-2-9(8)11)6-12-3-4-13/h1-2,5,12-13H,3-4,6H2
• InChI Key： LJHOVMBEMBMITG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CNCCO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Additional information on 2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol

Introduction to Compound with CAS No. 1341166-71-9 and Product Name: 2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol

The compound with the CAS number 1341166-71-9 and the product name 2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in drug development and medicinal chemistry.

At the core of this compound's structure lies a bifunctional moiety, consisting of an ethanolamine derivative and a 3-chloro-4-fluorophenylmethylamino group. The presence of these functional groups not only imparts distinct chemical reactivity but also opens up a wide array of possibilities for further chemical modifications and derivatization. Such structural features are particularly valuable in the design of novel therapeutic agents, where precise molecular interactions are crucial for efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic rings in medicinal chemistry, particularly in enhancing metabolic stability and improving bioavailability of drug candidates. The 3-chloro-4-fluorophenyl moiety in this compound is a prime example of such a structural element. Its electronic properties, influenced by the chlorine and fluorine substituents, contribute to the overall pharmacokinetic profile of the molecule. This has been observed in various drug molecules where fluorine atoms play a pivotal role in modulating pharmacological activity.

The 2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol part of the compound introduces an amine group that can engage in hydrogen bonding interactions, which are critical for binding to biological targets such as enzymes and receptors. The ethanolamine backbone further enhances solubility and bioavailability, making it an attractive scaffold for drug design. These characteristics have been leveraged in several research endeavors aimed at developing novel small-molecule inhibitors and activators.

In the realm of drug discovery, this compound has shown promise as a precursor for synthesizing more complex molecules with enhanced therapeutic potential. Researchers have utilized it as a building block to develop inhibitors targeting various disease pathways, including those relevant to cancer, inflammation, and neurodegenerative disorders. The versatility of its structure allows for modifications that can fine-tune its pharmacological properties, making it a valuable asset in medicinal chemistry libraries.

One particularly intriguing application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, most notably cancer. The 3-chloro-4-fluorophenylmethylamino group provides a scaffold that can be optimized to interact with specific kinase domains, potentially leading to the discovery of new anticancer agents. Preliminary computational studies have suggested that this compound can bind effectively to ATP pockets on kinases, inhibiting their activity.

Another area where this compound has shown promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by numerous signaling pathways, many of which involve kinases and other enzymes targeted by small molecules. By modulating these pathways, compounds like 2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol could offer new therapeutic strategies for conditions such as rheumatoid arthritis and inflammatory bowel disease. Recent preclinical studies have demonstrated its ability to reduce inflammation markers in animal models, suggesting its potential as an anti-inflammatory agent.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. Key steps include nucleophilic substitution reactions to introduce the amine group and fluorination processes to incorporate the fluorine atom at the desired position on the aromatic ring. These synthetic strategies highlight the importance of advanced chemical techniques in producing complex molecules with high yields and purity.

In conclusion, the compound with CAS number 1341166-71-9 and product name 2-{(3-chloro-4-fluorophenyl)methylamino}ethan-1-ol represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. With ongoing research exploring its potential applications in drug discovery, this compound is poised to play a crucial role in advancing medical treatments in the coming years.